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Compound of Interest

Compound Name: 4-(Chloromethyl)-2-methylpyridine

CAS No.: 75523-42-1

Cat. No.: B033498

Get Quote

Executive Summary
4-Picolyl chloride hydrochloride (4-(Chloromethyl)pyridine hydrochloride) is a critical

electrophilic building block in organic synthesis and medicinal chemistry. It serves as the

primary reagent for introducing the 4-picolyl (4-pyridylmethyl) moiety, a pharmacophore

frequently used to modulate solubility, basicity, and target affinity in drug candidates (e.g.,

Linopirdine, VEGF inhibitors).

This guide provides a rigorous technical analysis of its physicochemical properties, reactivity

profiles, and handling protocols. A key focus is placed on the instability of the free base, a

common pitfall in experimental workflows that leads to rapid self-polymerization if not managed

correctly.

Identity & Physicochemical Profile[1][2][3][4][5][6][7]
[8]
The hydrochloride salt is the stable, commercially available form. The free base is highly

reactive and typically generated in situ.
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Property Data Notes

IUPAC Name
4-(Chloromethyl)pyridine

hydrochloride

CAS Number 1822-51-1

Molecular Formula C₆H₆ClN[1][2][3][4][5] · HCl

Molecular Weight 164.03 g/mol Free base: 127.57 g/mol

Appearance
White to off-white/yellow

crystalline powder

Darkens upon moisture

absorption

Melting Point 165 – 173 °C Decomposes upon melting

Solubility

High: Water, Methanol,

EthanolLow: Ether, Hexane,

Toluene

Salt form is highly polar

Hygroscopicity High
Deliquescent; store under inert

gas

Acidity (pKa) ~4.5 – 5.0 (Pyridinium N)

Estimated; EWG effect of -

CH₂Cl lowers pKa vs Pyridine

(5.2)

Chemical Reactivity & Mechanisms
Electrophilicity & Nucleophilic Substitution
The core utility of 4-picolyl chloride lies in the high electrophilicity of the benzylic carbon. The

electron-deficient pyridine ring (especially when protonated) pulls electron density away from

the chloromethyl group, making it highly susceptible to S_N2 attack by nucleophiles (amines,

thiols, phenoxides).

The "Self-Destruct" Mechanism (Self-Quaternization)
A critical handling constraint is the compound's tendency to polymerize when neutralized.

Mechanism: In the free base form, the pyridine nitrogen (nucleophile) of one molecule

attacks the benzylic carbon (electrophile) of another.
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Result: Formation of intermolecular quaternary ammonium salts, leading to insoluble colored

polymers (similar to poly-4-vinylpyridine derivatives).

Prevention: Always keep the free base cold (<0°C) and dilute, or generate it in situ in the

presence of the target nucleophile.

Reactivity Visualization
The following diagram maps the dual reactivity (acidic/electrophilic) and the competition

between desired coupling and self-polymerization.
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Figure 1: Reaction pathways showing the critical competition between productive alkylation and

destructive self-polymerization.

Handling, Stability & Safety
Storage Protocols[5][6][7][9][10]

Temperature: Store at 2°C to 8°C (Refrigerated).

Atmosphere: Highly hygroscopic. Store under Argon or Nitrogen. Moisture absorption leads

to hydrolysis (releasing HCl gas) and "caking" of the powder.

Container: Tightly sealed glass or polypropylene. Avoid metals due to corrosivity.

Safety Profile (GHS Classifications)
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Corrosive (H314): Causes severe skin burns and eye damage.[1][6] The HCl salt hydrolyzes

on skin moisture to form hydrochloric acid.

Vesicant-like properties: The alkylating nature can cause sensitization. Double-gloving

(Nitrile) is recommended.

Experimental Protocols
Protocol A: In-Situ Generation & N-Alkylation
Use this method to avoid isolating the unstable free base.

Objective: Synthesis of N-(4-picolyl)amine derivative.

Preparation: Dissolve the target amine (1.0 equiv) and excess base (e.g., K₂CO₃ or Et₃N, 3.0

equiv) in dry solvent (DMF or Acetonitrile).

Activation: Cool the mixture to 0°C.

Addition: Add 4-picolyl chloride hydrochloride (1.1 equiv) directly as a solid or as a freshly

prepared suspension in the solvent.

Note: Adding the solid salt directly prevents premature formation of the free base before it

encounters the nucleophile.

Reaction: Stir at 0°C for 30 mins, then allow to warm to room temperature (RT) overnight.

Workup: Dilute with water/brine and extract with Ethyl Acetate. The product will be in the

organic layer; any polymerized pyridinium salts usually remain in the aqueous phase or

precipitate as solids.

Protocol B: Isolation of Free Base (High Risk)
Only perform if absolutely necessary for specific stoichiometry.

Partition: Suspend the hydrochloride salt in CH₂Cl₂ (DCM) in a separatory funnel.

Neutralization: Add ice-cold saturated NaHCO₃ solution. Shake vigorously and immediately

separate layers.
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Drying: Dry the DCM layer over MgSO₄ at 0°C.

Usage: Filter and use the DCM solution immediately. Do not concentrate to dryness, as the

concentrated oil will polymerize rapidly and exothermically.

Applications in Drug Design
The 4-picolyl group is a versatile pharmacophore:

Solubility Enhancement: The pyridine nitrogen (pKa ~5) can be protonated at physiological

pH (or in formulation), improving aqueous solubility compared to a phenyl analog.

Pi-Stacking Interactions: The electron-deficient ring participates in

stacking with aromatic residues (e.g., Phenylalanine, Tryptophan) in protein binding pockets.

Metal Chelation: Used in the synthesis of ligands (e.g., TPA - Tris(2-pyridylmethyl)amine

analogs) for metallo-enzyme mimics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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